Cas no 842954-97-6 (2-methyl-7-oxo-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxylic acid)

• Product Name: 2-methyl-7-oxo-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxylic acid
• CAS No: 842954-97-6
• MF: C₇H₆N₄O₃
• MW: 194.147540569305
• MDL: MFCD00781860
• CID: 1070550
• PubChem ID: 3108028
• Update Time: 2025-07-21

2-methyl-7-oxo-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-7-oxo-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylic acid
• 2-Methyl-7-oxo-4,7-dihydro-[1,2,4]triazolo[1,5-a]-pyrimidine-6-carboxylic acid
• 2-methyl-7-oxo-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylic acid(SALTDATA: H2O)
• 2-methyl-7-oxo-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxylic acid
• F3250-0606
• AKOS030254023
• 7-Hydroxy-2-methyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylic acid
• 52313-17-4
• BB 0241035
• 2-methyl-7-oxo-1H-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylic acid
• 2-Methyl-7-oxo-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylic acid
• 2-methyl-7-oxo-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylic acid
• 842954-97-6
• AB00683642-01
• EN300-235974
• 2-Methyl-7-oxo-4,7-dihydro-[1,2,4]triazolo[1,5 -a]pyrimidine-6-carboxylic acid
• DTXSID90389316
• AKOS000271456
• 2-methyl-7-oxo-4,8-dihydro-1,2,4-triazolo[1,5-a]pyrimidine-6-carboxylic acid
• CS-0241665
• VU0607289-1
• 2-Methyl-7-oxo-4,7-dihydro-[1,2,4]triazolo[1,5-a]-pyrimidine-6-carboxylicacid
• 7-Hydroxy-2-methyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylicacid
• Z57912394
• G36404
• 2-methyl-7-oxo-4H-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylic acid

• MDL： MFCD00781860
• Inchi： 1S/C7H6N4O3/c1-3-9-7-8-2-4(6(13)14)5(12)11(7)10-3/h2H,1H3,(H,13,14)(H,8,9,10)
• InChI Key： GRFFCRIIYZSEAF-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)O)=CN=C2N=C(C)NN21

Computed Properties

• Exact Mass: 194.04399007g/mol
• Monoisotopic Mass: 194.04399007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 94.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines

Additional information on 2-methyl-7-oxo-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxylic acid

Introduction to 2-methyl-7-oxo-4H,7H-1,2,4triazolo[1,5-a]pyrimidine-6-carboxylic acid (CAS No. 842954-97-6)

2-methyl-7-oxo-4H,7H-1,2,4triazolo[1,5-a]pyrimidine-6-carboxylic acid, identified by the CAS number 842954-97-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the triazolopyrimidine class, a structural motif known for its broad spectrum of biological activities. The unique arrangement of nitrogen and oxygen atoms in its molecular framework imparts distinctive chemical and pharmacological properties, making it a valuable scaffold for drug discovery and development.

The chemical structure of 2-methyl-7-oxo-4H,7H-1,2,4triazolo[1,5-a]pyrimidine-6-carboxylic acid consists of a fused triazolopyrimidine ring system with a carboxylic acid substituent at the 6-position and a methyl group at the 2-position. This configuration contributes to its stability and reactivity under various conditions, enabling diverse functionalization strategies. The presence of the oxo group at the 7-position further enhances its potential as a pharmacophore by facilitating hydrogen bonding interactions with biological targets.

In recent years, there has been growing interest in triazolopyrimidine derivatives due to their demonstrated efficacy in modulating various biological pathways. Studies have shown that compounds within this class exhibit inhibitory activity against enzymes such as kinases and proteases, which are often implicated in diseases like cancer and inflammation. The carboxylic acid moiety in 2-methyl-7-oxo-4H,7H-1,2,4triazolo[1,5-a]pyrimidine-6-carboxylic acid provides a site for further derivatization, allowing researchers to fine-tune its pharmacokinetic and pharmacodynamic properties.

One of the most compelling aspects of this compound is its potential application in oncology research. Emerging evidence suggests that triazolopyrimidine derivatives can interfere with critical signaling pathways involved in tumor growth and progression. For instance, modifications to the 2-methyl and 6-carboxylic acid positions have been explored to enhance binding affinity to specific protein targets. Preclinical studies have indicated that certain analogs of this compound exhibit promising antitumor activity by inhibiting key enzymes such as cyclin-dependent kinases (CDKs) and tyrosine kinases.

The synthesis of 2-methyl-7-oxo-4H,7H-1,2,4triazolo[1,5-a]pyrimidine-6-carboxylic acid involves multi-step organic transformations that highlight the versatility of heterocyclic chemistry. Key synthetic routes typically begin with the condensation of appropriate precursors under controlled conditions to form the triazolopyrimidine core. Subsequent functionalization steps introduce the methyl group at the 2-position and the carboxylic acid at the 6-position through established chemical methodologies. These synthetic strategies have been optimized to ensure high yield and purity, making it feasible for large-scale production.

From a computational chemistry perspective, 2-methyl-7-oxo-4H,7H-1,2,4triazolo[1,5-a]pyrimidine-6-carboxylic acid has been subjected to extensive molecular modeling studies to elucidate its interactions with biological targets. These studies have provided insights into how structural modifications can influence binding affinity and selectivity. For example, computational analyses have revealed that subtle changes in the electron distribution around the nitrogen atoms can significantly impact receptor binding kinetics. Such findings are crucial for designing next-generation compounds with improved therapeutic profiles.

The pharmacological evaluation of 2-methyl-7-oxo-4H,7H-1,2,4triazolo[1,5-a]pyrimidine-6-carboxylic acid has been complemented by in vitro assays that assess its activity against relevant disease biomarkers. Initial screening results have demonstrated promising inhibitory effects on enzymes overexpressed in cancer cells compared to control compounds. These findings warrant further investigation into its potential as a lead compound for drug development programs targeting oncological disorders. Additionally，the compound’s ability to cross cell membranes suggests it may be suitable for oral administration，a critical factor in therapeutic drug design.

Future directions in research on 2-methyl-7-oxxo-H]-24t!r~IzolopYrIImidin~e-Carboxyl~c aci~d (CAS No. 842954~97~6) include exploring its mechanism of action at a molecular level. Advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy are being employed to determine high-resolution structures of complexes formed between this compound and its target proteins. Such structural insights will guide rational drug design efforts aimed at enhancing potency and minimizing off-target effects.

Another area of active investigation is the development of prodrugs based on triazolopyrimidine scaffolds like this one. Prodrug formulations can improve bioavailability，reduce toxicity，and enhance therapeutic efficacy by leveraging metabolic activation pathways within vivo。By incorporating protective groups around reactive sites， researchers aim to achieve controlled release profiles that optimize drug delivery systems。These advancements could pave the way for more effective treatments across multiple therapeutic domains。

The environmental impact of synthesizing and utilizing 2-methyl~7-oxxo-H]-24t!r~IzolopYrIImidin~e-Carboxyl~c aci~d (CAS No. 842954~97~6) is also being considered in contemporary research。Green chemistry principles are being applied to develop more sustainable synthetic routes that minimize waste generation and energy consumption。For instance， catalytic methods are being explored as alternatives to traditional stoichiometric approaches。Such environmentally conscious practices align with global efforts to promote sustainable pharmaceutical manufacturing。

In conclusion,2-methyl~ oxo-H]-24t!r~ IzolopYrIImidin~ e-Carboxyl~ c aci~ d (CAS No. 842954~ 97~ 6) represents a significant advancement in medicinal chemistry with far-reaching implications for human health。Its unique structural features，combined with promising preclinical data，position it as a valuable candidate for further therapeutic development。As research continues to uncover new applications，this compound exemplifies how innovative chemical design can address complex biological challenges。